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Compound of Interest

Compound Name: 2,7-Dibromocarbazole

Cat. No.: B162537 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the health and safety information for 2,7-
Dibromocarbazole (CAS No. 136630-39-2), a heterocyclic building block utilized in the

synthesis of materials for organic electronics.[1][2] This document is intended for researchers,

scientists, and professionals in drug development and materials science who may handle this

compound. All personnel should be thoroughly trained in the proper handling and safety

precautions before working with 2,7-Dibromocarbazole.

Hazard Identification and Classification
2,7-Dibromocarbazole is classified as a hazardous substance.[3] Acute toxicity, skin irritation,

serious eye irritation, and respiratory tract irritation are the primary hazards associated with this

compound.[3]

GHS Classification:

Acute Toxicity, Oral (Category 3)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system
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Signal Word: Danger

Hazard Pictograms:

Skull and Crossbones Irritant

Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet. Key precautions include avoiding ingestion, inhalation, and contact with

skin and eyes, using only in well-ventilated areas, and wearing appropriate personal protective

equipment.

Toxicological Data
Toxicological data for 2,7-Dibromocarbazole is primarily derived from studies on aquatic

organisms, specifically zebrafish embryos, which are a common model for developmental

toxicity.
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Parameter Value Organism Reference

96-hour LC50 (Lethal

Concentration, 50%)
581.8 ± 29.3 µg/L Zebrafish (Danio rerio)

96-hour EC50

(Effective

Concentration, 50%)

for pericardial edema

201.5 ± 6.5 µg/L Zebrafish (Danio rerio)

96-hour LC50 (Lethal

Concentration, 50%)
174 µg/L

Yellowstripe Goby

(Mugilogobius chulae)

96-hour EC50

(Effective

Concentration, 50%)

for pericardial edema

88.82 µg/L
Yellowstripe Goby

(Mugilogobius chulae)

Mechanism of Toxicity: Aryl Hydrocarbon Receptor
(AhR) Signaling Pathway
Studies have indicated that the toxicity of 2,7-Dibromocarbazole is associated with the

activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway. The AhR is a ligand-

activated transcription factor that regulates the expression of genes involved in xenobiotic

metabolism. Upon binding of a ligand, such as 2,7-Dibromocarbazole, the AhR translocates to

the nucleus and forms a heterodimer with the AhR nuclear translocator (ARNT). This complex

then binds to xenobiotic-responsive elements (XREs) in the DNA, leading to the transcription of

target genes, including cytochrome P450 enzymes like CYP1A. Over-activation of this pathway

can lead to adverse cellular effects and toxicity.
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Figure 1: Proposed Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 2,7-
Dibromocarbazole.

Experimental Protocols
The following are summaries of experimental protocols used to determine the toxicological

profile of 2,7-Dibromocarbazole.

Zebrafish Embryo Toxicity Test
This protocol is based on methodologies described in studies evaluating the developmental

toxicity of 2,7-Dibromocarbazole.

Objective: To determine the acute toxicity (LC50) and developmental effects (EC50) of 2,7-
Dibromocarbazole on zebrafish embryos.

Methodology:

Animal Husbandry: Adult zebrafish are maintained under standard laboratory conditions (26

± 1°C, 14/10 h light/dark photoperiod).

Embryo Collection and Selection: Fertilized eggs are collected and examined under a

microscope. Only normally developing embryos at the blastula stage are selected for the

experiment.
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Exposure: Selected embryos are placed in petri dishes containing reconstituted water with

varying concentrations of 2,7-Dibromocarbazole and a control group.

Observation: Embryos are observed at regular intervals (e.g., 24, 48, 72, 96 hours post-

fertilization) for mortality and developmental abnormalities such as pericardial edema, yolk

sac edema, and spinal curvature.

Data Analysis: The LC50 and EC50 values are calculated based on the observed mortality

and malformation rates at 96 hours.
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Figure 2: Workflow for the zebrafish embryo toxicity test.

Aryl Hydrocarbon Receptor (AhR) Activation Assay
This protocol is a generalized representation based on the findings that 2,7-Dibromocarbazole
activates the AhR pathway.
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Objective: To determine if 2,7-Dibromocarbazole can activate the Aryl Hydrocarbon Receptor.

Methodology:

Cell Culture: A suitable cell line containing a dioxin-responsive element (DRE)-driven

luciferase reporter gene is cultured.

Treatment: The cells are treated with various concentrations of 2,7-Dibromocarbazole. A

known AhR agonist (e.g., TCDD) is used as a positive control.

Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is

measured using a luminometer.

Data Analysis: An increase in luciferase activity compared to the control indicates AhR

activation. The potency of activation can be compared to the positive control.

Gene Expression Analysis (qRT-PCR): To confirm the activation of the AhR pathway, the

expression levels of downstream target genes, such as CYP1A, are quantified using

quantitative real-time PCR.

Safe Handling and Storage
Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with side shields, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.
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Store locked up.

Physical and Chemical Properties
Property Value Reference

Physical State Solid, powder

Color Off-white to light yellow

Molecular Formula C₁₂H₇Br₂N

Molecular Weight 325.00 g/mol

Melting Point 225 - 234 °C

Solubility
Insoluble in water. Soluble in

chlorobenzene and chloroform.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not release to the environment.

This guide is intended to provide essential health and safety information. It is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always refer to the SDS for complete and

detailed information before handling 2,7-Dibromocarbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,7-Dibromocarbazole: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162537#2-7-dibromocarbazole-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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